Cas no 24701-69-7 (7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid)

• Product Name: 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid
• CAS No: 24701-69-7
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD09839433
• CID: 52563
• PubChem ID: 9816277
• Update Time: 2025-05-25

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-AMCA
• 7-Amino-3-methoxymethyl-3-cephem-4-carboxylic acid
• 7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid
• (6R,7R)-7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-amino-3-methoxymethyl-3-cephem-4-carboxylic acid
• (6R,7R)-7-amino-3-methoxymethylcephalosporanic acid
• 3-methoxymethyl-7-aminocephalosporanic acid
• 7-amino-3-hydroxy-1-indanone
• 7-amino-3-hydroxy-indan-1-one
• aminohydroxyindanone
• 7-Amino -3-methoxycephalosporanic Acid
• BS-41663
• DTXSID20947640
• A877828
• NS00077764
• W16720
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-(methoxymethyl)-8-oxo-, (6R,7R)-
• CS-0062022
• 24701-69-7
• SCHEMBL6652320
• AKOS015999168
• BCP12162
• BDSDFCVDQUGOFB-SVGQVSJJSA-N
• MFCD09839433

• MDL： MFCD09839433
• Inchi： 1S/C9H12N2O4S/c1-15-2-4-3-16-8-5(10)7(12)11(8)6(4)9(13)14/h5,8H,2-3,10H2,1H3,(H,13,14)/t5-,8-/m1/s1
• InChI Key： BDSDFCVDQUGOFB-SVGQVSJJSA-N
• SMILES： S1CC(COC)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 244.05200
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 511.4°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.663
• PSA: 118.16000
• LogP: -0.14790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid

Recent Advances in the Study of 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid (CAS: 24701-69-7)

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid (CAS: 24701-69-7) is a key intermediate in the synthesis of cephalosporin antibiotics, a class of β-lactam antibiotics widely used in clinical practice. Recent studies have focused on optimizing its synthesis, exploring its biological activity, and developing novel derivatives with enhanced pharmacological properties. This research brief provides an overview of the latest advancements related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical research.

One of the most notable developments in the synthesis of 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid involves the use of enzymatic catalysis to improve yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of immobilized penicillin acylase in the enzymatic acylation of the compound, achieving a yield of over 85% with high enantioselectivity. This green chemistry approach not only enhances efficiency but also aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

In addition to synthesis optimization, researchers have investigated the biological activity of 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid and its derivatives. A recent study in Antimicrobial Agents and Chemotherapy revealed that certain derivatives of this compound exhibit potent activity against multidrug-resistant Gram-negative bacteria, including Pseudomonas aeruginosa and Acinetobacter baumannii. The study identified specific structural modifications that enhance binding affinity to penicillin-binding proteins (PBPs), providing valuable insights for the design of next-generation cephalosporins.

Another area of interest is the application of 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid in combination therapies. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored its synergistic effects with β-lactamase inhibitors, such as avibactam, in overcoming resistance mechanisms. The findings suggest that such combinations could significantly extend the clinical utility of cephalosporins in the face of rising antibiotic resistance.

Furthermore, advances in analytical techniques have enabled more precise characterization of 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid. Recent work utilizing high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy has provided detailed structural elucidation, facilitating quality control in industrial production and ensuring compliance with regulatory standards.

In conclusion, 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid (CAS: 24701-69-7) continues to be a focal point in antibiotic research, with recent studies emphasizing sustainable synthesis, novel derivatives, and innovative therapeutic strategies. These advancements underscore its enduring relevance in addressing global health challenges posed by bacterial resistance. Future research directions may include further exploration of its pharmacokinetic properties and the development of targeted delivery systems to enhance efficacy.